Cas no 17942-08-4 (Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-)
17942-08-4 structure
Product Name:Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-
CAS No:17942-08-4
MF:C27H44O6
MW:464.634669303894
CID:174016
PubChem ID:9912297
Update Time:2025-04-19
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Chemical and Physical Properties
Names and Identifiers
-
- Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-
- (3S,5R,9R,10R,13R,14S,17S)-3,14-dihydroxy-10,13-dimethyl-17-[(2R,3R)-2,3,6-trihydroxy-6-methylheptan-2-yl]-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one
- 2-DEOXY-20-HYDROXYECDYSONE
- 2-dehydroxyecdysterone
- A,14,20,22(R),25-Pentahydroxy-5
- A,7-cholesten-6-one
- A-cholest-7-en-6-one
- dehydroxycrustecdysone
- 2-Deoxyecdysterone
- 2-Deoxycrustecdysone
- 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one
- 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
- 3BETA,14,20,22[R],25-PENTAHYDROXY-5BETA-CHOLEST-7-EN-6-ONE
- (22R)-3β,14α,20β,22,25-Pentahydroxy-5β-cholesta-7-ene-6-one
- 3β,14,20,22(R),25-Pentahydroxy-5β,7-cholesten-6-one, 3β,14,20,22(R),25-Pentahydroxy-5β-cholest-7-en-6-one
- 2-deoxy-20-hydroxyecdysone approx. 80%
- 17942-08-4
- 1-Bromo-5-tert-butyl-4-methoxy-2-nitro-benzene
- CHEMBL2087143
- DTXSID70432733
- 22785-88-2
-
- Inchi: 1S/C27H44O6/c1-23(2,31)10-9-22(30)26(5,32)21-8-13-27(33)18-15-20(29)19-14-16(28)6-11-24(19,3)17(18)7-12-25(21,27)4/h15-17,19,21-22,28,30-33H,6-14H2,1-5H3/t16-,17-,19-,21-,22+,24+,25+,26+,27+/m0/s1
- InChI Key: JNTQSSGVHLUIBL-GLPVALQZSA-N
- SMILES: O[C@@]12CC[C@H]([C@](C)([C@@H](CCC(C)(C)O)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H](CC[C@]12C)O)=O
Computed Properties
- Exact Mass: 464.31400
- Monoisotopic Mass: 464.31378912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 837
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 118.22000
- LogP: 2.88320
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Security Information
- WGK Germany:3
- Storage Condition:2-8°C
Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)- Related Literature
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1. Isolation of 2-deoxy-20-hydroxyecdysone and 3-epi-2-deoxyecdysone from eggs of the desert locust, Schistocerca gregaria, during embryogenesisR. Elwyn Isaac,Huw H. Rees,Trevor W. Goodwin J. Chem. Soc. Chem. Commun. 1981 418
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T. Large,R. Lafont,E. D. Morgan,I. D. Wilson Anal. Proc. 1992 29 386
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C. D. Bevan,P. S. Marshall Nat. Prod. Rep. 1994 11 451
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Otto Sticher Nat. Prod. Rep. 2008 25 517
17942-08-4 (Cholest-7-en-6-one,3,14,20,22,25-pentahydroxy-, (3b,5b,22R)-) Related Products
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